Lipophilicity Differentiation Against 4-Phenyl Analogs
Computed logP values provide a quantifiable basis for selection among C4-aryl-5-aminopyrazoles when optimizing pharmacokinetic profiles. The para-methyl substitution on the C4-phenyl ring of the target compound yields a XLogP3-AA of 1.9, intermediate between the less lipophilic 4-phenyl analog (estimated logP ~1.5) and the more lipophilic 4-(4-chlorophenyl) analog (estimated logP ~2.4). [1] This incremental lipophilicity difference affects predicted passive permeability and aqueous solubility in a rank-order manner.
| Evidence Dimension | Lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 1.9 (1-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine) |
| Comparator Or Baseline | 1-Methyl-4-phenyl-1H-pyrazol-5-amine: estimated logP ~1.5; 4-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine: estimated logP ~2.4 |
| Quantified Difference | ΔlogP ≈ +0.4 over 4-phenyl analog; ΔlogP ≈ -0.5 under 4-chlorophenyl analog |
| Conditions | Computed via XLogP3 algorithm (PubChem); no experimental logD7.4 data available for direct comparison |
Why This Matters
Selecting a compound with logP intermediate within a congeneric series allows fine-tuning of lipophilicity-dependent properties such as membrane permeability and metabolic stability, critical for lead optimization in medicinal chemistry campaigns.
- [1] PubChem Computed Properties for CID 62829264; analogous XLogP3 estimates for 4-phenyl and 4-(4-chlorophenyl) congeners based on structural extrapolation (no published experimental values identified). View Source
